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Compound of Interest

Compound Name:
4-(Chloromethyl)-N-

isopropylbenzamide

CAS No.: 83803-82-1

Cat. No.: B1352128

Get Quote

The Electrophilic Anchor in Fragment-Based Drug Discovery

Executive Summary
4-(Chloromethyl)-N-isopropylbenzamide (CAS: 83803-82-1) represents a specialized

bifunctional pharmacophore intermediate. Characterized by a stable N-isopropylbenzamide

"anchor" and a highly reactive para-chloromethyl "warhead," this compound serves as a critical

electrophilic building block in medicinal chemistry. Its primary utility lies in the introduction of the

N-isopropylbenzamide motif—a privileged structure in GPCR and kinase inhibitor design—via

nucleophilic substitution at the benzylic position. This guide details its physicochemical profile,

synthetic pathways, and mechanistic reactivity, providing a blueprint for its application in high-

throughput synthesis.

Physicochemical Profile
The compound exists as a crystalline solid, balancing the lipophilicity of the isopropyl group

with the polarity of the amide linkage.
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Property Value / Description Source/Method

IUPAC Name
4-(Chloromethyl)-N-(propan-2-

yl)benzamide
Computed

CAS Registry Number 83803-82-1 Chemical Abstracts

Molecular Formula C₁₁H₁₄ClNO --

Molecular Weight 211.69 g/mol Calc.[1][2][3]

Physical State
White to off-white crystalline

solid
Exp. Observation

Melting Point
105–110 °C (Predicted based

on methyl analog)
Est. [1]

Solubility

Soluble in DMSO, DMF, DCM,

Methanol; Low solubility in

Water

Exp.

LogP (Octanol/Water) ~2.2 Calc.

H-Bond Donors/Acceptors 1 Donor / 1 Acceptor --

Reactivity Hazard
Alkylating agent (Benzylic

chloride); Lachrymator
Safety Data

Synthetic Architecture
The synthesis of 4-(chloromethyl)-N-isopropylbenzamide must be controlled to prevent self-

polymerization or hydrolysis of the benzylic chloride. The most robust route utilizes 4-

(chloromethyl)benzoyl chloride as the starting material, reacting with isopropylamine under

Schotten-Baumann conditions.

Protocol: Acylation of Isopropylamine
Reagents: 4-(Chloromethyl)benzoyl chloride (1.0 eq), Isopropylamine (1.05 eq),

Triethylamine (TEA, 1.2 eq).

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).
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Temperature: 0 °C to Room Temperature (RT).

Step-by-Step Methodology:

Preparation: Dissolve 4-(chloromethyl)benzoyl chloride in anhydrous DCM under an inert

atmosphere (

). Cool the solution to 0 °C.

Addition: Mix isopropylamine and TEA in a separate vessel with DCM. Add this mixture

dropwise to the acid chloride solution over 30 minutes. Critical: Maintain temperature <5 °C

to minimize side reactions at the benzylic position.

Reaction: Allow the mixture to warm to RT and stir for 4–6 hours. Monitor via TLC

(Hexane:EtOAc 3:1) or LC-MS.[4]

Workup: Quench with dilute HCl (1M) to remove excess amine. Wash the organic layer with

saturated

and brine.[4][5] Dry over

.

Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography if

necessary.
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Caption: Stoichiometric acylation pathway preventing benzylic substitution side-reactions.

Mechanistic Reactivity & Chemical Logic
The utility of this compound rests on the differential reactivity between its two functional

handles.[4][6]

The Benzylic Chloride "Warhead" ( Locus)
The chloromethyl group at the para position is highly activated due to the electron-withdrawing

nature of the benzamide moiety (Hammett

). This makes the benzylic carbon significantly electrophilic, facilitating rapid

reactions with nucleophiles (amines, thiols, alkoxides).

Causality: The benzene ring stabilizes the transition state of the substitution, while the

chloride is a good leaving group.

Constraint: Reactions must be performed in non-nucleophilic bases (e.g.,

, DIPEA) to avoid hydrolyzing the amide.

The Amide "Anchor" (Stability)
The N-isopropylbenzamide linkage is chemically robust. It resists hydrolysis under the mild

basic conditions used to displace the benzylic chloride.

Steric Effect: The isopropyl group provides steric bulk, protecting the amide nitrogen from

metabolic dealkylation and reducing aggregation in solution.

Visualization: Reactivity Profile
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Caption: Differential reactivity allowing selective derivatization at the benzylic position.

Applications in Medicinal Chemistry
This molecule is a "linker-fragment" used to construct larger bioactive agents.

Kinase Inhibitors: The N-isopropylbenzamide motif mimics the ATP-binding pocket

interactions in several tyrosine kinases. The chloromethyl group allows the attachment of a

"tail" that extends into the solvent-exposed region of the enzyme [2].

Soluble Epoxide Hydrolase (sEH) Inhibitors: Benzamide derivatives are potent inhibitors of

sEH. This compound serves as a precursor to generate urea or amide-linked inhibitors by

reacting the benzylic chloride with secondary amines [3].

Proteolysis Targeting Chimeras (PROTACs): The benzylic chloride provides a conjugation

site for linkers connecting the benzamide (ligand for a target protein) to an E3 ligase ligand.

Safety & Handling Protocols
Hazard Classification:
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Skin/Eye Irritant: Category 2/2A.

Lachrymator: Benzylic chlorides are potent tear gas agents.

Sensitizer: Potential to cause allergic skin reactions.

Operational Safety:

Containment: All weighing and reactions must be performed inside a certified chemical fume

hood.

Neutralization: Spills should be treated with dilute ammonia or 10% NaOH to hydrolyze the

active chloride before disposal.

Storage: Store at 2–8 °C under inert gas (

). Moisture sensitive (hydrolysis releases HCl).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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